Cas no 1942-45-6 (4-Octyne)
4-Octyne structure
4-Octyne
4-Octyne Properties
Names and Identifiers
-
- oct-4-yne
- 4-OCTYNE
- 1,2-Dipropylacetylene
- Dipropylacetylene
- hepta-4-yne
- 4-0ctyene
- 4-Octin
- Dipropylethyne
- Octane-4-yne
- n-C3H7CequivCC3H7
- 4-OCTYNE 99%
- 4-Octyne, 98+%
- 4-OCTYNE, 99%4-OCTYNE, 99%4-OCTYNE, 99%4-OCTYNE, 99%
- Di-n-propylacetylene
- DIPROPYLACETYLENE
- 4-Octyne, 99%
- EINECS 217-730-2
- Q230017
- n-C3H7C.$.CC3H7
- AKOS015903071
- O0127
- NS00026328
- D91807
- FT-0619334
- UNII-IJI0Q2V1Z6
- J-802146
- InChI=1/C8H14/c1-3-5-7-8-6-4-2/h3-6H2,1-2H
- 1942-45-6
- IJI0Q2V1Z6
- LS-13466
- MFCD00009471
- DTXSID6074338
- DTXCID2036085
- DB-044852
- 3-dithylacetylene
- +Expand
-
- MFCD00009471
- GZTNBKQTTZSQNS-UHFFFAOYSA-N
- 1S/C8H14/c1-3-5-7-8-6-4-2/h3-6H2,1-2H3
- CCCC#CCCC
Computed Properties
- 110.11000
- 0
- 0
- 2
- 110.10955
- 8
- 79.1
- 0
- 0
- 0
- 0
- 0
- 1
- 3.4
- nothing
- 0
- 0
Experimental Properties
- 2.59000
- 0.00000
- n20/D 1.425(lit.)
- Sparingly soluble in water( 29.1 mg/L).
- 131°C
- −103 °C (lit.)
- 35 mmHg ( 37.7 °C)
- Fahrenheit: 84.2 ° f
Celsius: 29 ° c - Almost insoluble (0.03 g/l) (25 º C),
- liquid
- Insoluble in water
- 0.751 g/mL at 25 °C(lit.)
4-Octyne Security Information
-
GHS02
GHS07 
GHS08 
- 3
- 3
- S26-S62
- II
- II
- R10
- 3
-
Xn
- UN 3295 3/PG 3
- H226,H304,H315,H319,H335
- P261,P301+P310,P305+P351+P338,P331
- dangerous
- 0-6°C
- III
- 10-36/37/38-65
- Danger
- Yes
- 3
- 10-23
4-Octyne Customs Data
- 2901299090
-
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
4-Octyne Related Literature
-
1. Metalation of alkynes. Part 2. Behaviour of alkynes with mercury(II) acetate in methanol: a systematic reinvestigationMauro Bassetti,Barbara Floris J. Chem. Soc. Perkin Trans. 2 1988 227
-
2. Bromide assisted addition of hydrogen bromide to alkynes and allenesHilton M. Weiss,Kim M. Touchette J. Chem. Soc. Perkin Trans. 2 1998 1523
-
3. Ion pair formation in the addition of protic reagents to alkynesHilton M. Weiss,Kim M. Touchette,Gavin Jones J. Chem. Soc. Perkin Trans. 2 2002 756
-
Hiroshi Kominami,Misaki Shiba,Akimi Hashimoto,Shota Imai,Kousuke Nakanishi,Atsuhiro Tanaka,Keiji Hashimoto,Kazuya Imamura Phys. Chem. Chem. Phys. 2018 20 19321
-
Céline Pérollier,Alexander B. Sorokin Chem. Commun. 2002 1548
-
6. A short survey of bicyclic diamines?–?syntheses and properties of N,N′-bridged-1,10-diazabicyclooctadeca-5,14-diynesThomas von Hirschheydt,Volker Wolfart,Rolf Gleiter,Hermann Irngartinger,Thomas Oeser,Frank Rominger,Frank Eisentr?ger J. Chem. Soc. Perkin Trans. 2 2000 175
-
Peter Wolfangel,Rene′ Lehnert,Hartmut H. Meyer,Klaus Müller Phys. Chem. Chem. Phys. 1999 1 4833
-
Céline Pérollier,Corinne Pergrale-Mejean,Alexander B. Sorokin New J. Chem. 2005 29 1400
-
9. PhSeOTf–Et3N·3HF and PhSeSbF6–Et3N·3HF as new PhSe–F equivalents in the fluoroselenenylation of acetylenesHelmut Poleschner,Konrad Seppelt J. Chem. Soc. Perkin Trans. 1 2002 2668
-
Susana Figueroa-Gerstenmaier,Albertina Caba?as,Miguel Costas Phys. Chem. Chem. Phys. 1999 1 665